Cas no 2680887-20-9 (Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680887-20-9
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5627683
• PubChem ID: 155116940
• Update Time: 2025-07-17

Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22428647
• 2680887-20-9
• tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-28294821
• Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C15H20BrNO2/c1-10-8-11-6-5-7-17(13(11)12(16)9-10)14(18)19-15(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： PIJCMYROQSQAIC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1N(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680887-20-9)

Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate, identified by its CAS number 2680887-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class, a heterocyclic structure known for its diverse biological activities and potential applications in drug development. The presence of both bromine and methyl substituents in its molecular framework enhances its reactivity and utility in synthetic chemistry.

The structural motif of Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate makes it a valuable intermediate in the synthesis of more complex molecules. The tert-butyl ester group at the carboxyl position provides a stable handle for further functionalization, while the bromine atom at the 8-position serves as a versatile synthetic handle for cross-coupling reactions. These features have positioned this compound as a key building block in the construction of novel pharmacophores.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in various biological assays. For instance, studies have highlighted the potential of tetrahydroquinoline scaffolds in modulating enzyme activity and receptor binding. The specific substitution pattern of Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate aligns with this trend, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have leveraged its structural features to design molecules with enhanced selectivity and potency. For example, derivatives of this compound have been investigated for their potential in inhibiting specific kinases involved in cancer progression. The bromine substituent allows for facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, enabling the creation of diverse analogues.

The pharmaceutical industry has been particularly keen on exploring tetrahydroquinoline derivatives due to their favorable pharmacokinetic properties. These compounds often exhibit good solubility and metabolic stability, which are critical factors for drug candidates. The tert-butyl ester group can be hydrolyzed to a free carboxylic acid under physiological conditions, providing a means to modulate bioavailability and target specificity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate. Molecular modeling studies have helped predict binding interactions with biological targets, allowing researchers to optimize lead structures before moving into costly wet-lab synthesis. This high-throughput virtual screening approach has been instrumental in identifying promising candidates for further development.

The synthesis of Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the tetrahydroquinoline core followed by selective functionalization at the 6-position and 8-position. The introduction of the bromine atom often employs halogenation techniques such as N-bromosuccinimide (NBS) or bromine gas under controlled conditions.

Once synthesized, this compound serves as a versatile intermediate for constructing more complex molecules through various chemical transformations. For instance, the tert-butyl ester can be converted into an amide or an acid chloride through standard ester hydrolysis or thionyle chloride treatment. These intermediates can then be further modified to introduce additional pharmacophoric elements.

The role of Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like this one to screen for new drug candidates. The ability to rapidly synthesize and modify derivatives makes it an attractive choice for high-throughput screening campaigns.

In conclusion,Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680887-20-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for tetrahydroquinoline derivatives,Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate is likely to remain at the forefront of medicinal chemistry innovation.